Cas no 209984-30-5 (5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one)
5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-5H-dibenzo[b,d]azepin-6(7H)-one
- 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one
- 5-methyl-7H-benzo[d][1]benzazepin-6-one
- 5-methyl-5,7-dihydro-6H-dibenz[b,d]azepin-6-one
- 5-methyl-5H,7H-dibenzo[b,d]azepin-6-one
- 6H-Dibenz[b,d]azepin-6-one,5,7-dihydro-5-methyl
- 7-methyl-5,7-dihydro-6H-dibenz[b,d]azepin-6-one
- N-methyl-5H-dibenzo[b,d]azepin-6(7H)-one
- 6H-Dibenz[b,d]azepin-6-one, 5,7-dihydro-5-methyl-
- 5-Methyl-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one
- 3351AH
- 5-Methyl 5H-dibenzo[b,d]azepine-6(7H)-one
- (aS)-5-Methyl-5H-dibenzo[b,d]azepine-6(7H)-one
- 6H-Dibenz[b,
- AKOS022177078
- DTXSID90676819
- 8-methyl-8-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(15),2(7),3,5,11,13-hexaen-9-one
- 8-methyl-8-azatricyclo[9.4.0.0(2),?]pentadeca-1(11),2(7),3,5,12,14-hexaen-9-one
- SCHEMBL4994391
- DS-12804
- DB-325211
- CS-B0710
- A1-24374
- F31308
- 209984-30-5
- 5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one
-
- Inchi: 1S/C15H13NO/c1-16-14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-15(16)17/h2-9H,10H2,1H3
- InChI Key: VLYOZVMUFWIJIQ-UHFFFAOYSA-N
- SMILES: O=C1CC2C=CC=CC=2C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 223.10000
- Monoisotopic Mass: 223.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3
- XLogP3: 2.6
Experimental Properties
- Density: 1.166
- Melting Point: 155-160 ºC
- PSA: 20.31000
- LogP: 2.93750
5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XN915-100mg |
5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one |
209984-30-5 | 97% | 100mg |
¥269.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XN915-250mg |
5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one |
209984-30-5 | 97% | 250mg |
472CNY | 2021-05-08 | |
| Alichem | A019095275-250mg |
5-Methyl-5H-dibenzo[b,d]azepin-6(7H)-one |
209984-30-5 | 97% | 250mg |
$178.20 | 2023-09-02 | |
| Alichem | A019095275-1g |
5-Methyl-5H-dibenzo[b,d]azepin-6(7H)-one |
209984-30-5 | 97% | 1g |
$445.50 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XN915-50mg |
5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one |
209984-30-5 | 97% | 50mg |
¥145.0 | 2022-07-29 | |
| TRC | D449335-10mg |
5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one |
209984-30-5 | 10mg |
$ 98.00 | 2023-09-07 | ||
| TRC | D449335-25mg |
5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one |
209984-30-5 | 25mg |
$ 173.00 | 2023-09-07 | ||
| TRC | D449335-50mg |
5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one |
209984-30-5 | 50mg |
$ 339.00 | 2023-09-07 | ||
| TRC | D449335-100mg |
5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one |
209984-30-5 | 100mg |
$643.00 | 2023-05-18 | ||
| TRC | D449335-250mg |
5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one |
209984-30-5 | 250mg |
$1206.00 | 2023-05-18 |
5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one
Comprehensive Overview of 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one (CAS No. 209984-30-5)
5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one (CAS No. 209984-30-5) is a heterocyclic organic compound with significant potential in pharmaceutical and material science applications. This compound, often referred to as a dibenzazepinone derivative, belongs to a class of molecules known for their unique structural and functional properties. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications, particularly in drug discovery and development.
The molecular structure of 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one features a fused dibenzazepine core, which is a key scaffold in many biologically active molecules. This structural motif is commonly found in compounds with central nervous system (CNS) activity, making it a valuable target for medicinal chemistry studies. The presence of the methyl group at the 5-position and the ketone functionality at the 6-position further enhances its reactivity and potential for derivatization.
In recent years, the demand for dibenzazepine derivatives has surged, driven by their potential applications in treating neurological disorders and other medical conditions. For instance, compounds with similar structures have been investigated for their antidepressant, antipsychotic, and analgesic properties. This has led to a growing interest in 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one as a precursor or intermediate in the synthesis of novel therapeutic agents.
From a synthetic chemistry perspective, 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one can be prepared through various routes, including cyclization reactions of appropriately substituted precursors. The compound's stability and solubility properties make it suitable for further chemical modifications, enabling researchers to explore its full potential. Additionally, its photophysical properties have attracted attention in material science, particularly in the development of organic electronic devices and fluorescent probes.
One of the most frequently asked questions about 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one is its role in drug discovery. Given the increasing prevalence of mental health disorders, there is a pressing need for new and effective treatments. This compound's structural similarity to known psychoactive drugs makes it a promising candidate for further investigation. Moreover, its potential as a building block in organic synthesis underscores its importance in both academic and industrial research.
Another area of interest is the environmental impact and sustainability of producing 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one. As the chemical industry moves toward greener practices, researchers are exploring eco-friendly synthesis methods for such compounds. This aligns with the broader trend of green chemistry, which aims to minimize waste and reduce the use of hazardous reagents.
In summary, 5,7-Dihydro-5-methyl-6H-dibenz[b,d]azepin-6-one (CAS No. 209984-30-5) is a compound of significant scientific and industrial relevance. Its unique structure, combined with its potential applications in pharmaceuticals and material science, makes it a subject of ongoing research. As advancements in synthetic chemistry and drug discovery continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.
209984-30-5 (5,7-Dihydro-5-methyl-6H-dibenzb,dazepin-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)